Cas no 13583-20-5 (Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI))

Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI) structure
13583-20-5 structure
Product Name:Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI)
CAS No:13583-20-5
MF:C21H29ClO3
MW:364.906165838242
CID:224330
PubChem ID:241341
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,4-chloro-17-hydroxy- (7CI,8CI,9CI)
    • (8R,9S,10R,13S,14S,17R)-17-acetyl-4-chloro-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
    • 4-Chlor-17-hydroxy-pregn-4-en-3,20-dion
    • 4-chloro-17-hydroxypregn-4-ene-3,20-dione
    • 4-chloro-17-hydroxy-pregn-4-ene-3,20-dione
    • AC1L675H
    • AC1Q6OIR
    • AG-K-20914
    • AR-1G1462
    • CTK4C0030
    • NSC48620
    • TU50102300
    • NIOSH/TU5010230
    • MLS002667209
    • NSC-48620
    • 13583-20-5
    • 4-Chloro-17-alpha-hydroxypregn-4-ene-3,20-dione
    • 4-Chloro-17-alpha-hydroxyprogesterone
    • Pregn-4-ene-3,20-dione, 4-chloro-17-alpha-hydroxy-
    • DTXSID40287015
    • Inchi: 1S/C21H29ClO3/c1-12(23)21(25)11-7-15-13-4-5-16-18(22)17(24)8-9-19(16,2)14(13)6-10-20(15,21)3/h13-15,25H,4-11H2,1-3H3/t13-,14+,15+,19-,20+,21+/m1/s1
    • InChI Key: HGPYPOGDCXQMFV-FDLPIURMSA-N
    • SMILES: ClC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@](C(C)=O)(CC[C@H]21)O)=O

Computed Properties

  • Exact Mass: 364.18067
  • Monoisotopic Mass: 364.1805225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
  • LogP: 4.40490
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